Cas no 300683-73-2 (1-benzhydryl-azetidin-3-ol)

1-benzhydryl-azetidin-3-ol structure
1-benzhydryl-azetidin-3-ol structure
Product Name:1-benzhydryl-azetidin-3-ol
CAS No:300683-73-2
MF:C16H17NO
MW:239.312284231186
CID:1110511
PubChem ID:330448
Update Time:2025-04-20

1-benzhydryl-azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 1-benzhydryl-azetidin-3-ol
    • 1-(Diphenylmethyl)-3-azetidinol
    • BCP26302
    • 1-Benzhvdrvl-3-azetidinol
    • CBDivE_000245
    • AKOS000278183
    • 1-(diphenylmethyl)azetidin-3-ol
    • DB-013255
    • AM20030224
    • 3-Azetidinol, 1-(diphenylmethyl)-
    • EN300-101240
    • 1-benzhydrylazetidin-3-ol;N-Benzhydrylazetidin-3-ol
    • BRD-K80272551-001-01-4
    • 1-(Diphenylmethyl)-3-hydroxyazetidine
    • SCHEMBL48800
    • N-diphenylmethyl azetidin-3-ol
    • D3907
    • A4121
    • PB12132
    • 1-Benzhydryl-3-azetidinol
    • N-(diphenylmethyl)-3-hydroxyazetidine
    • SB10071
    • n-diphenylmethylazetidin-3-ol
    • SY002560
    • MFCD00205109
    • 1-diphenylmethyl-3-hydroxyazetidine
    • F2147-0186
    • 18621-17-5
    • CHEMBL3763552
    • CBDivE_013047
    • STK500368
    • Q-200106
    • Maybridge1_002189
    • DB-363249
    • Azetidine, 1-diphenylmethyl-3-hydroxy-
    • BP-11495
    • N-benzhydryl-azetidin-3-ol
    • 1-Benzhydrylazetidin-3-ol;1-(Diphenylmethyl)-3-hydroxyazetidine ;N-benzhydrylazetidin-3-ol
    • 1-(DIPHENYLMETHYL)-3-HYDROXYAZETINIDE
    • n-benzhydrylazetidin-3-ol
    • Maybridge3_003982
    • UXG
    • J-011948
    • CS-D0677
    • DTXSID20940050
    • BCP27340
    • Z1342868616
    • ALBB-010097
    • SR-01000639368-1
    • 1-Benzhydrylazetidin-3-ol
    • IDI1_015369
    • HMS1442E22
    • Oprea1_406945
    • 1-diphenylmethyl-3-azetidinol
    • CCG-49951
    • STR06841
    • BDBM50145679
    • AC-2257
    • Cambridge id 5100468
    • 1-benzhydryl-3-hydroxyazetidine
    • A825102
    • DB-012974
    • 1-Benzhydryl-3-azetidinol #
    • BBL010042
    • 1-benzhydryl-3-azetanol
    • 40432-51-7
    • 300683-73-2
    • 1-Benzhydrylazetan-3-ol
    • diphenylmethylazetidin-3-ol
    • NSC-319045
    • NSC319045
    • 1-diphenylmethylazetidin-3-ol
    • Inchi: 1S/C16H17NO/c18-15-11-17(12-15)16(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15-16,18H,11-12H2
    • InChI Key: MMAJXKGUZYDTHV-UHFFFAOYSA-N
    • SMILES: OC1CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1

Computed Properties

  • Exact Mass: 239.131014166g/mol
  • Monoisotopic Mass: 239.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 23.5Ų
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